Cas no 483-69-2 (5-(Trifluoromethyl)quinolin-8-amine)

• Product Name: 5-(Trifluoromethyl)quinolin-8-amine
• CAS No: 483-69-2
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD22053338
• CID: 2503166
• PubChem ID: 10353118
• Update Time: 2025-09-23

5-(Trifluoromethyl)quinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)quinolin-8-amine
• 5-trifluoroMethyl-8-quinolinaMine
• 8-Quinolinamine, 5-(trifluoromethyl)-
• AK165210
• KJLQGKLEIKGMCQ-UHFFFAOYSA-N
• 5-(trifluoromethyl)-8-quinolinamine
• DS-8941
• 483-69-2
• SB71611
• SY326269
• AKOS025146785
• 8-Amino-5-(trifluoromethyl)quinoline
• C75288
• SCHEMBL11972820
• DTXSID70438558
• MFCD22053338
• DB-108298
• DTXCID80389380

• MDL： MFCD22053338
• Inchi： 1S/C10H7F3N2/c11-10(12,13)7-3-4-8(14)9-6(7)2-1-5-15-9/h1-5H,14H2
• InChI Key： KJLQGKLEIKGMCQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2C1=CC=CN=2)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives